Cas no 182127-90-8 (AG-205/33127025)

• Product Name: AG-205/33127025
• CAS No: 182127-90-8
• MF: C₈H₅F₃N₂S
• MW: 218.198910474777
• MDL: MFCD00470224
• CID: 2783448
• PubChem ID: 1415468
• Update Time: 2025-04-21

AG-205/33127025 Chemical and Physical Properties

Names and Identifiers

• AKOS B014700
• ART-CHEM-BB B014700
• 2-MERCAPTO-4-METHYL-6-TRIFLUOROMETHYL-NICOTINONITRILE
• 2-Mercapto-4-methyl-6-(trifluoromethyl)nicotinonitrile
• 4-methyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
• 4-methyl-2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• 182127-90-8
• MFCD00470224
• CS-0280646
• STK315342
• AKOS003676455
• AG-205/33127025
• 1,2-Dihydro-4-methyl-2-thioxo-6-(trifluoromethyl)pyridine-3-carbonitrile
• EN300-228726
• 4-methyl-2-thioxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• 4-METHYL-2-THIOXO-6-(TRIFLUOROMETHYL)-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• AKOS000305097
• DTXSID90362826
• STK312368
• HHA12790
• DTXCID10313875
• 3-cyano-4-methyl-6-trifluoromethylpyridine-2(1h)-thione

• MDL： MFCD00470224
• Inchi： 1S/C8H5F3N2S/c1-4-2-6(8(9,10)11)13-7(14)5(4)3-12/h2H,1H3,(H,13,14)
• InChI Key： AVJUGRADFNKISA-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C)C=C(C(F)(F)F)N1

Computed Properties

• Exact Mass: 218.01255383Da
• Monoisotopic Mass: 218.01255383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų